![molecular formula C16H24N2O2 B3947961 N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide](/img/structure/B3947961.png)
N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide
Overview
Description
N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide, commonly known as EMA401, is a small molecule drug candidate that has been developed to treat chronic pain. EMA401 is a non-opioid drug that targets the angiotensin II type 2 (AT2) receptor, which is involved in pain signaling pathways.
Mechanism of Action
EMA401 works by blocking the N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide receptor, which is involved in pain signaling pathways. The this compound receptor is expressed in sensory neurons and is upregulated in chronic pain conditions. By blocking the this compound receptor, EMA401 reduces the excitability of sensory neurons and dampens pain signaling.
Biochemical and Physiological Effects:
EMA401 has been shown to reduce pain behaviors in preclinical models of chronic pain. It has also been shown to reduce the release of inflammatory cytokines and chemokines in the spinal cord, which are involved in the development and maintenance of chronic pain. EMA401 does not produce any significant side effects, such as sedation or addiction, which are associated with opioid drugs.
Advantages and Limitations for Lab Experiments
EMA401 has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and modified. It has a well-defined mechanism of action and has been extensively studied in preclinical models of chronic pain. However, EMA401 has some limitations for lab experiments. It is a non-selective N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide receptor antagonist, which means it may also block other receptors that are involved in pain signaling pathways. This can complicate the interpretation of results and limit its use in certain experiments.
Future Directions
There are several future directions for the development of EMA401. One direction is the optimization of the drug's pharmacokinetic properties to improve its efficacy and safety in humans. Another direction is the development of selective N~3~-ethyl-N~1~-(4-methoxyphenyl)-N~3~-(2-methyl-2-propen-1-yl)-beta-alaninamide receptor antagonists that do not block other receptors involved in pain signaling pathways. Additionally, EMA401 could be combined with other drugs that target different pain signaling pathways to achieve synergistic effects. Finally, the use of EMA401 in combination with non-pharmacological therapies, such as physical therapy and cognitive-behavioral therapy, could be explored to improve the overall management of chronic pain.
Scientific Research Applications
EMA401 has been extensively studied in preclinical models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. In these models, EMA401 has been shown to be effective in reducing pain behaviors without producing any significant side effects. EMA401 has also been tested in early-phase clinical trials in patients with chronic neuropathic pain, where it demonstrated efficacy and safety.
properties
IUPAC Name |
3-[ethyl(2-methylprop-2-enyl)amino]-N-(4-methoxyphenyl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-5-18(12-13(2)3)11-10-16(19)17-14-6-8-15(20-4)9-7-14/h6-9H,2,5,10-12H2,1,3-4H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWOJKWXFLOVAFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)NC1=CC=C(C=C1)OC)CC(=C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.